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Compound of Interest

Compound Name: PrP (106-126)

Cat. No.: B125502 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and logistical information for the handling of the

synthetic prion peptide fragment PrP (106-126). While PrP (106-126) is a valuable tool for

studying prion diseases due to its neurotoxic properties and its ability to form amyloid-like

fibrils, it is crucial to understand that the synthetic peptide itself is not considered infectious.[1]

However, due to its biological activity and potential hazards associated with handling fine

powders and chemical reagents, strict adherence to safety protocols is mandatory.

Risk Assessment and Biosafety Level
PrP (106-126) is a synthetic peptide and does not contain the full-length, infectious prion

protein. Therefore, work with this peptide can typically be conducted at Biosafety Level 1 (BSL-

1), with the incorporation of some practices from BSL-2 as a precautionary measure,

particularly when handling the lyophilized powder or high concentrations. A thorough risk

assessment should be performed by the principal investigator or lab supervisor to ensure all

potential hazards are identified and mitigated.[2]

Personal Protective Equipment (PPE)
The appropriate PPE provides the primary barrier against accidental exposure. The following

table summarizes the recommended PPE for handling PrP (106-126).
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PPE Category Minimum Requirement

Recommended for Higher

Concentrations or Aerosol

Generation

Body Protection Laboratory coat Disposable, back-closing gown

Hand Protection Disposable nitrile gloves
Double gloving with nitrile

gloves[3]

Eye & Face Protection
Safety glasses with side

shields

Safety goggles or a full-face

shield[4]

Respiratory Protection
Not generally required for

solutions

N95 respirator or use of a

chemical fume hood when

handling lyophilized powder[4]

[5]

Foot Protection Closed-toe shoes N/A

Nitrile gloves are preferred over latex due to their chemical resistance and to prevent potential

latex allergies.[3] Always change gloves immediately if they become contaminated.

Experimental Workflow for Safe Handling
Adherence to a standardized workflow is critical for minimizing exposure and contamination.

The following diagram outlines the key steps for safely handling PrP (106-126) in a laboratory

setting.
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Preparation

Peptide Handling

Cleanup & Disposal

Don Appropriate PPE

Prepare Sanitized Workspace
(e.g., Chemical Fume Hood)

Gather Sterile Materials
(e.g., Vials, Pipettes, Solvents)

Reconstitute Lyophilized Peptide

Aliquot into Working Solutions

Perform Experiment

Decontaminate Workspace

Dispose of Solid Waste Dispose of Liquid Waste
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Initial Assessment

Protocol Development

Implementation & Response

Conduct Risk Assessment

Review Safety Data Sheet (SDS)

Select Appropriate PPE

Define Handling Procedures

Establish Disposal Plan

Personnel Training

Post Emergency Procedures

Execute Experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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